N-(2-Methoxyethyl)thiolane-2-carboxamide

• IUPAC Name: N-(2-methoxyethyl)thiolane-2-carboxamide
• InChI: InChI=1S/C8H15NO2S/c1-11-5-4-9-8(10)7-3-2-6-12-7/h7H,2-6H2,1H3,(H,9,10)
• InChI Key: LAUCTAVJOJPIDR-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1CCCS1
• Molecular Formula: C8H15NO2S
• Molecular Weight: 189.28 g/mol
• CAS No.: 1795076-29-7

Description

N-(2-Methoxyethyl)thiolane-2-carboxamide is a useful research compound. Its molecular formula is C8H15NO2S and its molecular weight is 189.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Responsive Properties

One study describes the synthesis of thermo- and pH-responsive polysilsesquioxanes containing N-(methoxyethyl)methylamide structures with carboxylic acid groups. These polymers exhibit amphiphilic and thermoresponsive properties in aqueous solutions, with their lower critical solution temperature (LCST) increasing with the pH value of the solution. Such materials could be useful in drug delivery systems where a response to the environment's pH or temperature is required (Minami et al., 2011).

Modulation of Metal-Bound Water

Another study investigates the Co(III) complexes of a designed pentadentate ligand with built-in carboxamide and thiolate groups, aiming to gain insight into the role of Cys-S oxidation in Co-containing nitrile hydratase. This research highlights the impact of thiolato sulfur oxidation on the acidity of metal-bound water, suggesting potential implications for the enzymatic mechanism of Co-nitrile hydratase (Tyler et al., 2003).

Structural Analysis and Chemical Behavior

Research on chalcogen (S and Se) derivatives of N,N-diisopropylpyridine-2-carboxamide elucidates the synthesis, characterization, and crystal structures of these compounds. The study explores the relative thermal stability and intramolecular interactions of these derivatives, providing a foundation for further exploration of their chemical and physical properties (Dhau et al., 2011).

Supramolecular Assembly

A novel mode of supramolecular assembly involving N,N′,N″-tris(2-methoxyethyl)benzene-1,3,5-tricarboxamide demonstrates the formation of π-stacked rods encased in triply helical hydrogen-bonded amide strands. This structure suggests new organizational motifs for columnar liquid crystals, highlighting the potential for creating advanced materials with unique optical or electronic properties (Lightfoot et al., 1999).

Applications in Bioconjugation and Drug Synthesis

Further research includes the development of derivatizing agents for the fluorimetric determination of aliphatic thiols, which could be applied in the detection of SH-containing drugs and biological samples. This highlights the potential for using N-(2-Methoxyethyl)thiolane-2-carboxamide and related compounds in analytical chemistry and bioconjugation techniques (Haj-Yehia & Benet, 1995).